Cas no 2159057-53-9 ()

• CAS No: 2159057-53-9
• MF: C₈H₅IN₂
• MW: 256.043173551559
• CID: 6770939
• PubChem ID: 70513326
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H5IN2/c9-7-3-5-11-8-6(7)2-1-4-10-8/h1-5H
• InChI Key： OZHPBABLIMMEDR-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=1C=CC=N2

Computed Properties

• Exact Mass: 255.94975g/mol
• Monoisotopic Mass: 255.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų